Cas no 821770-40-5 (5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)-)

821770-40-5 structure
Product name:5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)-
5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)- Chemical and Physical Properties
Names and Identifiers
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- 5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)-
- 6-phenyl-3-prop-2-enylhex-5-en-2-one
- 6-Phenyl-3-(prop-2-en-1-yl)hex-5-en-2-one
- 821770-40-5
- DTXSID60839176
-
- Inchi: InChI=1S/C15H18O/c1-3-8-15(13(2)16)12-7-11-14-9-5-4-6-10-14/h3-7,9-11,15H,1,8,12H2,2H3
- InChI Key: TXDGONKVNIKKSI-UHFFFAOYSA-N
- SMILES: CC(=O)C(CC=C)CC=CC1=CC=CC=C1
Computed Properties
- Exact Mass: 214.135765193g/mol
- Monoisotopic Mass: 214.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)- Related Literature
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Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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